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Compound of Interest

Compound Name: 2-((6-Chlorohexyl)oxy)ethan-1-ol

Cat. No.: B8089459

Get Quote

Topic: 2-((6-Chlorohexyl)oxy)ethan-1-ol Proper Disposal Procedures

Executive Summary
2-((6-Chlorohexyl)oxy)ethan-1-ol (CAS: 856372-61-7) is a halogenated aliphatic ether-

alcohol.[1] For disposal purposes, it must be classified and handled as Halogenated Organic

Waste.

Critical Operational Rule: Never mix this compound with non-halogenated solvents (e.g.,

acetone, ethanol) or aqueous waste streams. Mixing halogenated compounds with non-

halogenated fuels increases disposal costs by approximately 200–300% and complicates

incineration processes.

Chemical Profile & Hazard Assessment
Understanding the molecular structure is the first step in safe disposal. This compound

contains a chlorine atom bonded to an alkyl chain, which dictates its waste stream

classification.
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Property Data Operational Implication

Chemical Structure
Contains Ether, Alcohol, and

Alkyl Chloride groups.

Waste Classification Halogenated Organic

Requires high-temperature

incineration with scrubber

systems.

Flammability
Combustible Liquid (Est. FP >

90°C)

Can be stored with other

flammable halogenated

solvents (e.g., DCM).

Reactivity
Stable, but reactive with strong

oxidizers/bases

Do not store near nitric acid or

alkali metals (Na, K).

Toxicity
Irritant (Skin/Eye); Aquatic

Toxicity

Prevent release into drains or

municipal sewage.

Pre-Disposal Handling & Segregation
Effective waste management begins at the bench. Follow this segregation logic to ensure

compliance and safety.

Segregation Protocol
Primary Stream:Halogenated Solvents.

Compatible: Dichloromethane (DCM), Chloroform, Chlorobenzene.

Incompatible: Aqueous acids, radioactive waste, biological waste.

Container Selection:

Preferred: Amber Glass (protects from light-induced degradation) or High-Density

Polyethylene (HDPE).

Avoid: Low-Density Polyethylene (LDPE) or metal cans that may corrode over long-term

storage if moisture is present.
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Labeling Requirements
Every waste container must be labeled before the first drop of waste is added.

Constituents: List "2-((6-Chlorohexyl)oxy)ethan-1-ol" explicitly.

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated.

Disposal Workflows
Workflow A: Small-Scale Lab Disposal (< 500 mL)

Step 1: Transfer waste into a dedicated "Halogenated Waste" carboy (typically 4L or 10L

HDPE).

Step 2: Ensure the container is vented or has a pressure-relief cap if mixed with volatile

solvents.

Step 3: Log the volume and concentration on the waste tag.

Step 4: When full (90% capacity), cap tightly and move to the Satellite Accumulation Area

(SAA).

Workflow B: Spill Cleanup (Solid Waste)
If the material is spilled:

Step 1: Evacuate the immediate area if vapors are strong.

Step 2: Absorb liquid with vermiculite or chem-sorb pads. Do not use paper towels if the spill

is large, as they increase flammability.

Step 3: Collect absorbed material into a wide-mouth jar or heavy-duty polyethylene bag.

Step 4: Tag as "Solid Debris Contaminated with Halogenated Organics".

Decision Logic & Workflow Visualization
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The following diagram illustrates the decision process for segregating this specific compound

from general lab waste.

Waste Generation:
2-((6-Chlorohexyl)oxy)ethan-1-ol

Is the waste Liquid or Solid?

Liquid Stream

Liquid

Solid/Spill Debris

Wipes/Absorbent

Is it mixed with
Non-Halogenated Solvents?

Container: Wide-Mouth Jar/Bag
Label: 'Haz-Waste Debris'

Stream A: Pure Halogenated

No (Pure)

Stream B: Mixed Halogenated
(Must still go to Halo Waste)

Yes (>2% Halogen content)

Container: HDPE/Glass Carboy
Label: 'Halogenated Solvents'

Final Disposal:
High-Temp Incineration

(RCRA Facility)
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Click to download full resolution via product page

Figure 1: Decision matrix for segregating halogenated ether waste streams to ensure

regulatory compliance.

Regulatory Framework & Compliance
Regulation Classification Requirement

EPA (RCRA)
Not P/U Listed, but

Characteristic

If mixed with flammables, may

be D001. Always treat as

hazardous.

European Waste Code 07 01 03*

"Organic halogenated

solvents, washing liquids and

mother liquors."

DOT (Transport)
Likely Class 9 or Not

Regulated (Pure)

If mixed with solvents (e.g.,

DCM), ship as UN 2810 (Toxic

Liquid, Organic, N.O.S.).

Why High-Temperature Incineration? Standard incineration of chlorinated compounds at lower

temperatures can produce dioxins and furans. Licensed facilities use rotary kilns at >1000°C

with acid gas scrubbers to neutralize the HCl gas produced during combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fluorochem.co.uk [fluorochem.co.uk]

2. fishersci.com [fishersci.com]
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procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8089459/docs#2-6-chlorohexyl-oxy-ethan-1-ol-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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